Cas no 79406-09-0 (ent-3β-Tigloyloxykaur-16-en-19-oic acid)

• Product Name: ent-3β-Tigloyloxykaur-16-en-19-oic acid
• CAS No: 79406-09-0
• Molecular Formula: C₂₅H₃₆O₄
• Molecular Weight: 400.550948143005
• CID: 837541
• PubChem ID: 102004560

ent-3β-Tigloyloxykaur-16-en-19-oic acid Properties

Names and Identifiers

• Kaur-16-en-18-oic acid, 3-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-, (3a,4a)-
• ent-3β-Tigloyloxykaur-16-en-19-oic acid
• 2-[(2R)-6-(Benzyloxy)-2,5,7,8-tetramethyl-3,4-dihydro-2H-chromen- 2-yl]ethyl 4-methylbenzenesulfonate
• ENT-3BETA-TIGLOYLOXYKAUR-16-EN-19-OIC ACID
• Kaur-16-en-18-oic acid, 3-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-,(3a,4a)-
• 79406-09-0
• (1S,4S,5S,6R,9S,10R,13R)-5,9-dimethyl-6-[(E)-2-methylbut-2-enoyl]oxy-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• FS-9405
• (3α,4α)-3-[[(2E)-2-Methyl-1-oxo-2-buten-1-yl]oxy]kaur-16-en-18-oic acid (ACI)
• Kaur-16-en-18-oic acid, 3-[(2-methyl-1-oxo-2-butenyl)oxy]-, [3α(E),4α]- (ZCI)
• Kaur-16-en-18-oic acid, 3-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-, (3α,4α)- (9CI)
• 3α-Tigloyloxy-ent-kaur-16-en-oic acid
• WT-26
• (1S,4S,5S,6R,9S,10R,13R)-5,9-dimethyl-6-[(E)-2-methylbut-2-enoyl]oxy-14-methylidenetetracyclo[11.2.1.0^{1,10.0^{4,9]hexadecane-5-carboxylic acid

• InChIKey： HCVOJPQEMAKKFV-ZRAJGRQHSA-N
• Inchi： 1S/C25H36O4/c1-6-15(2)21(26)29-20-10-11-23(4)18(24(20,5)22(27)28)9-12-25-13-16(3)17(14-25)7-8-19(23)25/h6,17-20H,3,7-14H2,1-2,4-5H3,(H,27,28)/b15-6+/t17-,18+,19+,20-,23-,24+,25-/m1/s1
• SMILES： C[C@@]12CC[C@@H](OC(=O)/C(/C)=C/C)[C@@](C)(C(=O)O)[C@H]1CC[C@]13CC(=C)[C@H](CC[C@@H]21)C3

Computed Properties

• Exact Mass: 400.26135963g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 400.26135963g/mol
• Heavy Atom Count: 29
• Complexity: 782
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Boiling Point: 514.2±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 167.5±23.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids